Cas no 90415-31-9 (2,7-dichloro-1,8-naphthyridine-4-carboxylic acid)

2,7-Dichloro-1,8-naphthyridine-4-carboxylic acid is a versatile heterocyclic compound featuring a naphthyridine core with chloro and carboxylic acid functional groups. Its rigid aromatic structure and reactive sites make it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The dichloro substitution enhances its reactivity in cross-coupling reactions, while the carboxylic acid group allows for further derivatization. This compound is often employed in medicinal chemistry for developing inhibitors or ligands due to its ability to interact with biological targets. High purity grades are available for research applications, ensuring consistent performance in synthetic workflows.
2,7-dichloro-1,8-naphthyridine-4-carboxylic acid structure
90415-31-9 structure
Product Name:2,7-dichloro-1,8-naphthyridine-4-carboxylic acid
CAS No:90415-31-9
MF:C9H4Cl2N2O2
MW:243.046259880066
CID:5229368
Update Time:2025-10-29

2,7-dichloro-1,8-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,7-dichloro-1,8-naphthyridine-4-carboxylic acid
    • Inchi: 1S/C9H4Cl2N2O2/c10-6-2-1-4-5(9(14)15)3-7(11)13-8(4)12-6/h1-3H,(H,14,15)
    • InChI Key: KVZFNWNZADDDPV-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(Cl)N=2)C(C(O)=O)=CC=1Cl

2,7-dichloro-1,8-naphthyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-344898-1.0g
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Additional information on 2,7-dichloro-1,8-naphthyridine-4-carboxylic acid

2,7-Dichloro-1,8-Naphthyridine-4-Carboxylic Acid: A Comprehensive Overview

2,7-Dichloro-1,8-naphthyridine-4-carboxylic acid (CAS No. 90415-31-9) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The presence of chlorine substituents at the 2 and 7 positions, along with a carboxylic acid group at the 4 position, imparts unique chemical and physical properties to this molecule.

The synthesis of 2,7-dichloro-1,8-naphthyridine-4-carboxylic acid involves a series of carefully controlled reactions. Recent studies have explored novel synthetic pathways that enhance the yield and purity of this compound. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate the reaction process while maintaining high product quality. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.

One of the most notable applications of 2,7-dichloro-1,8-naphthyridine-4-carboxylic acid is in the development of advanced materials for electronic devices. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the creation of high-performance organic light-emitting diodes (OLEDs). Recent breakthroughs in this area have demonstrated that incorporating this compound into OLED architectures significantly improves device efficiency and operational stability.

In addition to its role in electronics, 2,7-dichloro-1,8-naphthyridine-4-carboxylic acid has shown promise in pharmacological research. Studies have indicated that this compound exhibits potent anti-inflammatory and antioxidant properties. Researchers are currently investigating its potential as a lead molecule for developing new drugs targeting chronic inflammatory diseases. Preclinical trials have shown encouraging results, with minimal adverse effects observed in experimental models.

The structural integrity of 2,7-dichloro-1,8-naphthyridine-4-carboxylic acid is further highlighted by its stability under various environmental conditions. This makes it an ideal candidate for use in outdoor applications such as coatings and adhesives. Recent advancements in polymer chemistry have enabled the incorporation of this compound into polymer matrices, resulting in materials with enhanced mechanical strength and UV resistance.

From a sustainability perspective, the synthesis and application of 2,7-dichloro-1,8-naphthyridine-4-carboxylic acid align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions has significantly reduced the environmental footprint associated with its production. Furthermore, its biodegradability has been assessed under controlled laboratory conditions, providing valuable insights into its eco-friendly disposal options.

In conclusion, 2,7-dichloro-1,8-naphthyridine-4-carboxylic acid (CAS No. 90415-31-9) stands as a testament to the ingenuity and innovation within modern chemistry. Its versatile properties and wide-ranging applications underscore its importance across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future technologies and therapeutic solutions.

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